Cas no 898780-74-0 (1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
• CAS No: 898780-74-0
• MF: C₁₇H₁₆BrFO
• MW: 335.210747718811
• CID: 1946307
• PubChem ID: 24726509
• Update Time: 2025-04-21

1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
• LogP
• 4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone
• 1-(4-Bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)-1-propanone
• MFCD03843894
• 898780-74-0
• AKOS016022260
• DTXSID40644902

• MDL： MFCD03843894
• Inchi： 1S/C17H16BrFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-15(18)16(19)10-14/h4-5,7-10H,3,6H2,1-2H3
• InChI Key： ZOTDLEXESFLXNJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 334.03686Da
• Monoisotopic Mass: 334.03686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones